Cas no 2171590-74-0 (tert-butyl 4-amino(1-methyl-1H-imidazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate)

• Product Name: tert-butyl 4-amino(1-methyl-1H-imidazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate
• CAS No: 2171590-74-0
• MF: C₁₅H₂₆N₄O₃
• MW: 310.391943454742
• CID: 5564355
• PubChem ID: 165596310
• Update Time: 2025-05-21

tert-butyl 4-amino(1-methyl-1H-imidazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1639321
• tert-butyl 4-[amino(1-methyl-1H-imidazol-5-yl)methyl]-4-hydroxypiperidine-1-carboxylate
• 2171590-74-0
• tert-butyl 4-amino(1-methyl-1H-imidazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C15H26N4O3/c1-14(2,3)22-13(20)19-7-5-15(21,6-8-19)12(16)11-9-17-10-18(11)4/h9-10,12,21H,5-8,16H2,1-4H3
• InChI Key： DMRKSFIIGBICAM-UHFFFAOYSA-N
• SMILES： OC1(C(C2=CN=CN2C)N)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 310.20049070g/mol
• Monoisotopic Mass: 310.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 93.6Ų

Additional information on tert-butyl 4-amino(1-methyl-1H-imidazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate

Recent Advances in the Study of tert-butyl 4-amino(1-methyl-1H-imidazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate (CAS: 2171590-74-0)

The compound tert-butyl 4-amino(1-methyl-1H-imidazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate (CAS: 2171590-74-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and other targeted therapies. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a multi-step process involving the protection of the piperidine ring, followed by selective functionalization of the imidazole moiety. This advancement is critical for further preclinical and clinical studies, as it ensures a reliable supply of the compound for experimentation.

In addition to synthetic improvements, recent investigations have explored the biological activity of tert-butyl 4-amino(1-methyl-1H-imidazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate. Preliminary in vitro studies have demonstrated its efficacy as a potent inhibitor of specific protein kinases involved in inflammatory pathways. These findings were corroborated by a 2024 study in ACS Chemical Biology, which highlighted the compound's ability to modulate key signaling pathways, suggesting its potential as a therapeutic agent for autoimmune diseases and certain cancers.

Further research has also delved into the pharmacokinetic and pharmacodynamic properties of this compound. A recent preclinical study evaluated its bioavailability, metabolic stability, and toxicity profile. The results indicated favorable pharmacokinetic parameters, with good oral bioavailability and minimal off-target effects. These properties make it a promising candidate for further development, although additional studies are needed to fully understand its long-term safety and efficacy.

The potential clinical applications of tert-butyl 4-amino(1-methyl-1H-imidazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate are vast. Researchers are particularly interested in its role as a targeted therapy for diseases with unmet medical needs. For instance, a 2023 study in Nature Communications explored its use in combination therapies for resistant cancers, showing synergistic effects with existing chemotherapeutic agents. This opens new avenues for personalized medicine and combination treatment strategies.

Despite these promising developments, challenges remain. The compound's mechanism of action at the molecular level is not yet fully understood, and further structural-activity relationship (SAR) studies are required to optimize its therapeutic potential. Additionally, the translation of preclinical findings to clinical trials will necessitate rigorous testing and validation. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and advancing the compound toward clinical use.

In conclusion, tert-butyl 4-amino(1-methyl-1H-imidazol-5-yl)methyl-4-hydroxypiperidine-1-carboxylate (CAS: 2171590-74-0) represents a promising molecule in the realm of chemical biology and medicinal chemistry. Recent advancements in its synthesis, biological activity, and pharmacokinetic profile underscore its potential as a therapeutic agent. Continued research and development efforts will be essential to fully realize its clinical applications and address existing challenges. This compound exemplifies the innovative strides being made in the search for novel and effective treatments for complex diseases.